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Compound of Interest

Compound Name: Centaurein

Cat. No.: B1235216 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Centaurein, a flavonoid compound often used in laboratory research. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring compliance

with environmental regulations.

Quantitative Data and Physical Properties
A summary of the key quantitative and physical properties of Centaurein is presented below.

This information is crucial for understanding its behavior and making informed decisions on

handling and disposal.
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Property Value Source

Molecular Formula C₂₄H₂₆O₁₃ [1][2][3]

Molecular Weight 522.46 g/mol [2]

Appearance Yellow crystals [2]

Melting Point 208-209 °C [2]

Solubility

Soluble in hot water, hot

alcohol, and hot acetone.

Practically insoluble in cold

water, chloroform, and ether.

[2]

CAS Number 35595-03-0 [2][4]

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) with comprehensive hazard information for

Centaurein is not readily available, it is classified as a flavonoid, a class of compounds

generally considered to have low toxicity. However, as with any chemical, appropriate safety

precautions should be taken.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses, and chemical-resistant gloves when handling Centaurein in solid

form or in solution.

Handling: Avoid generating dust when working with solid Centaurein. Handle in a well-

ventilated area or a chemical fume hood.

Spills: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. Clean the spill area thoroughly.

Experimental Protocols for Disposal
The following protocols are based on general best practices for the disposal of non-acutely

hazardous chemical waste. Always consult your institution's Environmental Health and Safety
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(EHS) office for specific guidance and to ensure compliance with local, state, and federal

regulations.

3.1. Disposal of Solid Centaurein Waste

Collection: Collect all solid Centaurein waste, including unused product and contaminated

materials (e.g., weigh boats, contaminated paper towels), in a clearly labeled, sealed, and

compatible waste container. The label should include "Hazardous Waste," the chemical

name ("Centaurein"), and the approximate quantity.

Storage: Store the waste container in a designated satellite accumulation area (SAA) that is

secure and away from incompatible materials.

Pickup: Arrange for pickup and disposal through your institution's licensed hazardous waste

contractor. Incineration is the preferred method of disposal for non-hazardous solid organic

waste.

3.2. Disposal of Centaurein Solutions

The appropriate disposal method for Centaurein solutions depends on the solvent used.

Aqueous Solutions (from hot water):

For small quantities of dilute aqueous solutions, check with your local EHS for guidance

on sewer disposal. Some jurisdictions may permit the disposal of non-hazardous,

biodegradable organic solutions down the drain with copious amounts of water. Do not

assume this is permissible without explicit approval.

If sewer disposal is not permitted, or for concentrated solutions, collect the waste in a

labeled, sealed container. The label should indicate "Hazardous Waste," "Centaurein in

Water," and the concentration.

Dispose of the container through your institution's hazardous waste program.

Organic Solvent Solutions (e.g., alcohol, acetone):

NEVER dispose of organic solvent solutions down the drain.
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Collect all Centaurein solutions in organic solvents in a designated, properly labeled

hazardous waste container for flammable liquids.

The container should be compatible with the solvent used and clearly labeled with

"Hazardous Waste," the names of all chemical components (e.g., "Centaurein in

Ethanol"), and their approximate percentages.

Store the container in your laboratory's SAA and arrange for pickup by your institution's

hazardous waste contractor for incineration.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process and step-by-step procedures for

the proper disposal of Centaurein.
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Start: Centaurein Waste Generated

Is the waste solid or in solution?

1. Collect solid waste in a labeled, sealed container.

Solid

What is the solvent?

Solution

2. Store in Satellite Accumulation Area (SAA).

3. Arrange for pickup by licensed hazardous waste contractor for incineration.

End of Disposal Process

Consult EHS for sewer disposal permissibility.

Aqueous (Water)

1. Collect in a labeled, sealed container for flammable waste.

Organic (e.g., Alcohol, Acetone)

Permitted?

Dispose down the drain with copious amounts of water.

YesCollect in a labeled, sealed container for hazardous waste.

No

2. Store in SAA.

3. Arrange for pickup by licensed hazardous waste contractor for incineration.

Click to download full resolution via product page

Caption: Disposal workflow for solid and liquid Centaurein waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1235216?utm_src=pdf-body-img
https://www.benchchem.com/product/b1235216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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